Cas no 79669-87-7 (Methyl 11-oxo-6,11-dihydrodibenzob,eoxepine-2-carboxylate)

• Product Name: Methyl 11-oxo-6,11-dihydrodibenzob,eoxepine-2-carboxylate
• CAS No: 79669-87-7
• MF: C₁₆H₁₂O₄
• MW: 268.26
• CID: 556054
• Update Time: 2025-10-23

Methyl 11-oxo-6,11-dihydrodibenzob,eoxepine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Dibenz[b,e]oxepin-2-carboxylicacid, 6,11-dihydro-11-oxo-, methyl ester
• 11-OXO-6,11-DIHYDRO-DIBENZOB,EOXEPINE-2-CARBOXYLIC ACID METHYL ESTER
• Methyl 11-oxo-6,11-dihydrodibenzo[b,e]oxepine-2-carboxylate
• 2-(methoxycarbonyl)-6,11-dihydrodibenz< b,e> oxepin-11-one
• ACMC-20n4z7
• CTK0
• Hexanoic acid, 6-[[(1,1-dimethylethyl)diphenylsilyl]oxy]-, methyl ester
• methyl 11-oxo-6,11-dihydrodibenz[b,e]oxepin-2-carboxylate
• methyl 6-(tert-butyldiphenylsilyloxy)hexanoate
• methyl 6,11-Dihydro-11-oxodibenz[b,e]oxepin-2-carboxylate
• Bionet2_000813
• Oprea1_064047
• BCKOLYPIPZRJEL-UHFFFAOYSA-N
• HMS1366E21
• methyl 11-oxodibenz[b,e]oxepin-2-carboxylate
• Methyl 11-oxo-6,11-dihydrodibenzob,eoxepine-2-carboxylate

• Inchi： 1S/C16H12O4/c1-19-16(18)10-6-7-14-13(8-10)15(17)12-5-3-2-4-11(12)9-20-14/h2-8H,9H2,1H3
• InChI Key： BCKOLYPIPZRJEL-UHFFFAOYSA-N
• SMILES： O1C2C=CC(C(=O)OC)=CC=2C(C2C=CC=CC=2C1)=O

Computed Properties

• Exact Mass: 268.074
• Monoisotopic Mass: 268.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 392
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxepines Dibenzoxepines

Additional information on Methyl 11-oxo-6,11-dihydrodibenzob,eoxepine-2-carboxylate

Comprehensive Overview of Methyl 11-oxo-6,11-dihydrodibenzob,eoxepine-2-carboxylate (CAS No. 79669-87-7)

Methyl 11-oxo-6,11-dihydrodibenzob,eoxepine-2-carboxylate (CAS No. 79669-87-7) is a specialized organic compound with a unique molecular structure that combines a dibenzoxepine core with a carboxylate ester functional group. This compound has garnered significant interest in pharmaceutical and materials science research due to its potential applications in drug development and advanced material synthesis. The dibenzoxepine scaffold is particularly noteworthy for its presence in bioactive molecules, making this compound a valuable intermediate for further chemical modifications.

In recent years, the demand for heterocyclic compounds like Methyl 11-oxo-6,11-dihydrodibenzob,eoxepine-2-carboxylate has surged, driven by their versatility in medicinal chemistry. Researchers are increasingly exploring its role in the synthesis of novel therapeutic agents, particularly for targeting inflammatory pathways and neurological disorders. The compound's oxepine ring and ester group contribute to its reactivity, enabling diverse synthetic routes for derivative formation.

From an industrial perspective, 79669-87-7 is often discussed in the context of green chemistry and sustainable synthesis. With growing environmental concerns, chemists are optimizing protocols to produce this compound using eco-friendly catalysts and solvents. Questions like "How to synthesize Methyl 11-oxo-6,11-dihydrodibenzob,eoxepine-2-carboxylate efficiently?" or "What are the biological activities of dibenzoxepine derivatives?" are frequently searched, reflecting the compound's relevance in both academic and industrial settings.

The structural features of Methyl 11-oxo-6,11-dihydrodibenzob,eoxepine-2-carboxylate also make it a candidate for photophysical studies. Its conjugated system allows for potential applications in organic electronics, such as OLEDs or sensors. This aligns with the rising interest in functional materials, where researchers seek compounds with tunable optical properties. Searches for "dibenzoxepine-based materials" or "CAS 79669-87-7 applications" highlight its multidisciplinary appeal.

Quality control and analytical characterization of 79669-87-7 are critical for ensuring its utility in high-precision applications. Techniques like HPLC, NMR, and mass spectrometry are commonly employed to verify purity and structural integrity. Laboratories often inquire about "spectroscopic data for Methyl 11-oxo-6,11-dihydrodibenzob,eoxepine-2-carboxylate," underscoring the need for reliable reference standards.

In summary, Methyl 11-oxo-6,11-dihydrodibenzob,eoxepine-2-carboxylate (CAS No. 79669-87-7) represents a versatile building block in modern chemistry. Its applications span pharmaceuticals, materials science, and beyond, fueled by ongoing innovations in synthetic methodologies and a deeper understanding of its physicochemical properties. As research progresses, this compound is poised to play a pivotal role in addressing contemporary scientific challenges.